2-Ethyl-2-2-thienyl-[1,3]dioxolane

• Molecular Formula: C9H12O2S
• Molecular Weight: 184.26 g/mol
• IUPAC Name: 2-ethyl-2-thiophen-2-yl-1,3-dioxolane
• InChI: InChI=1S/C9H12O2S/c1-2-9(10-5-6-11-9)8-4-3-7-12-8/h3-4,7H,2,5-6H2,1H3
• InChI Key: JILXHDRCAGOJDR-UHFFFAOYSA-N
• Canonical SMILES: CCC1(OCCO1)C2=CC=CS2

Description

2-Ethyl-2-2-thienyl-[1,3]dioxolane is a useful research compound. Its molecular formula is C9H12O2S and its molecular weight is 184.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

30 g (214.3 mmol) of 1-2-thienyl-1-propanone are dissolved in 120 mL of ethylene glycol. 93 g (856 mmol) of trimethylsilyl chloride are then added. The reaction medium is stirred at room temperature for 24 hours. After treatment with water, the medium is extracted with ethyl acetate and the organic phases are then combined, dried and concentrated under reduced pressure. The residue obtained is purified by chromatography on a column of silica (eluent: 90 heptane/10 ethyl acetate). A yellow oil is obtained (m=15 g; Y=38%).